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Compound of Interest

Compound Name: Isopropyl 6-isopropylnicotinate

Cat. No.: B12094401

An In-depth Technical Guide to Isopropyl Nicotinate

Abstract

This technical guide provides a comprehensive overview of Isopropyl nicotinate, a significant
nicotinic acid ester. The document details its chemical identity, physicochemical properties, and
spectral data. It includes a detailed experimental protocol for its synthesis and purification.
Furthermore, this guide elucidates the primary signaling pathway associated with its
vasodilatory effects, visualized through a detailed diagram. This whitepaper is intended for
researchers, scientists, and professionals in drug development, offering a thorough resource
for understanding and utilizing Isopropyl nicotinate in a research and development context.

Introduction

Isopropyl nicotinate, an ester of nicotinic acid (Vitamin B3), is a compound of interest in various
fields, including pharmaceuticals and cosmetics, primarily for its vasodilatory properties. It
functions as a prodrug, readily hydrolyzed to nicotinic acid, which then exerts its biological
effects.

It is important to clarify a potential point of confusion in nomenclature. The user's query
referenced "Isopropyl 6-isopropylnicotinate.” Based on extensive database searches, this
appears to be a misnomer. The correct and commonly recognized compound is Isopropyl
nicotinate, which is the isopropyl ester of pyridine-3-carboxylic acid. This guide will focus on the
correctly identified compound, Isopropyl nicotinate.
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Chemical Identification

A clear identification of Isopropyl nicotinate is crucial for any scientific endeavor. The following

table summarizes its key identifiers.

Identifier Value
CAS Number 553-60-6[1]
IUPAC Name propan-2-yl pyridine-3-carboxylate[1]

Nicotinic acid, isopropy! ester; 3-

Synonyms Pyridinecarboxylic acid, 1-methylethyl ester;

Isopropyl 3-pyridylcarboxylate

Molecular Formula CoH11NO2[1]

Molecular Weight 165.19 g/mol [1]

Physicochemical and Spectral Data

The physicochemical and spectral properties of Isopropyl nicotinate are summarized below,

providing essential data for its handling, characterization, and application.

Physicochemical Properties

Property Value Source
Appearance Liquid -
Boiling Point 227.1 °C at 760 mmHg Alfa Chemistry
Density 1.073 g/cm3 Alfa Chemistry
logP (Octanol-Water Partition

o 1.6 PubChem
Coefficient)
Water Solubility log10WS: -2.43 mol/L Cheméo

Spectral Data
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Spectrum Type Key Data Source

1H NMR Data available PubChem[1]
13C NMR Data available PubChem[1]
Infrared (IR) Data available NIST WebBook
Mass Spectrometry (MS) Data available NIST WebBook

Experimental Protocols

Synthesis of Isopropyl Nicotinate via Fischer

Esterification

This protocol describes a standard laboratory procedure for the synthesis of Isopropyl

nicotinate from nicotinic acid and isopropanol.

Materials:

Nicotinic acid

e |sopropanol (anhydrous)

 Sulfuric acid (concentrated)

e Sodium bicarbonate (saturated aqueous solution)

e Anhydrous sodium sulfate

o Diethyl ether

e Round-bottom flask

o Reflux condenser

e Heating mantle

e Separatory funnel
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e Rotary evaporator
o Standard laboratory glassware
Procedure:

e Reaction Setup: In a 250 mL round-bottom flask, combine nicotinic acid (1 equivalent) and
an excess of anhydrous isopropanol (5-10 equivalents).

o Catalyst Addition: While stirring, slowly add a catalytic amount of concentrated sulfuric acid
(approximately 5% of the moles of nicotinic acid).

o Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle.
Maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer
chromatography (TLC).

o Work-up:

o

After the reaction is complete, allow the mixture to cool to room temperature.

[e]

Transfer the reaction mixture to a separatory funnel.

o

Add diethyl ether to dilute the mixture.

[¢]

Carefully neutralize the excess acid by washing with a saturated aqueous solution of
sodium bicarbonate until effervescence ceases.

[¢]

Wash the organic layer with brine (saturated NaCl solution).
e Drying and Concentration:

o Dry the organic layer over anhydrous sodium sulfate.

o Filter to remove the drying agent.

o Remove the solvent under reduced pressure using a rotary evaporator to yield the crude
Isopropyl nicotinate.
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 Purification: The crude product can be purified by vacuum distillation to obtain pure Isopropy!
nicotinate.

Signaling Pathway

Isopropyl nicotinate primarily acts as a prodrug that is hydrolyzed in the body to nicotinic acid.
Nicotinic acid's main vasodilatory effect, which causes the characteristic "niacin flush," is
mediated through the G protein-coupled receptor 109A (GPR109A).[2][3] This receptor is
predominantly expressed on Langerhans cells in the epidermis and on macrophages.[4]

The activation of GPR109A by nicotinic acid initiates a signaling cascade that leads to the
production of prostaglandins, primarily prostaglandin D2 (PGD2) and prostaglandin E2 (PGE2).
[2][5] These prostaglandins are then released and act on their respective receptors on the
surrounding vascular smooth muscle cells, causing vasodilation and an increase in blood flow.

[2]

Below is a Graphviz diagram illustrating this signaling pathway.

Click to download full resolution via product page

Caption: Signaling pathway of Isopropy! Nicotinate-induced vasodilation.

Experimental Workflow Diagram

The following diagram outlines the general workflow for the synthesis and purification of
Isopropyl nicotinate.
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Caption: General workflow for the synthesis and purification of Isopropy! Nicotinate.
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Conclusion

Isopropyl nicotinate is a well-characterized compound with the CAS number 553-60-6 and the
IUPAC name propan-2-yl pyridine-3-carboxylate. It serves as a valuable prodrug for nicotinic
acid, with its primary biological effect of vasodilation being mediated through the GPR109A
receptor and the subsequent production of prostaglandins. This technical guide provides
essential data and protocols to support further research and development involving this
compound. The provided information on its synthesis, properties, and mechanism of action is
intended to be a valuable resource for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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